Cas no 86761-30-0 (2-Propenoic acid, 3-(3,5-dimethylphenyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 3-(3,5-dimethylphenyl)-, methyl ester
• CAS No: 86761-30-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 582534
• PubChem ID: 54431196
• Update Time: 2024-03-02

2-Propenoic acid, 3-(3,5-dimethylphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,5-dimethylphenyl)-, methyl ester
• methyl 3-(3,5-dimethylphenyl)prop-2-enoate
• Methyl 3-(3,5-dimethylphenyl)-2-propenoate

• Inchi： 1S/C12H14O2/c1-9-6-10(2)8-11(7-9)4-5-12(13)14-3/h4-8H,1-3H3
• InChI Key： WHPHNGKJSGUXMW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3(Predicted)
• Boiling Point: 288.2±9.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters